2-Oxabicyclo[2.1.1]hexan-4-ylmethanamine;hydrochloride

• IUPAC Name: 2-oxabicyclo[2.1.1]hexan-4-ylmethanamine;hydrochloride
• InChI: InChI=1S/C6H11NO.ClH/c7-3-6-1-5(2-6)8-4-6;/h5H,1-4,7H2;1H
• InChI Key: FEWKKIYVDMBPHP-UHFFFAOYSA-N
• Canonical SMILES: C1C2CC1(CO2)CN.Cl
• Molecular Formula: C6H12ClNO
• Molecular Weight: 149.62 g/mol
• CAS RN: 2287280-60-6

Description

2-Oxabicyclo[2.1.1]hexan-4-ylmethanamine hydrochloride is a chemical compound with the CAS Number: 2287280-60-6. It has a molecular weight of 149.62. The IUPAC name for this compound is (2-oxabicyclo [2.1.1]hexan-4-yl)methanamine hydrochloride.

Molecular Structure Analysis

The InChI code for 2-Oxabicyclo[2.1.1]hexan-4-ylmethanamine hydrochloride is 1S/C6H11NO.ClH/c7-3-6-1-5 (2-6)8-4-6;/h5H,1-4,7H2;1H. This code provides a specific representation of the molecule’s structure.

It is typically stored at temperatures between 0-8 degrees Celsius. The physical form of the compound is a white solid.

Scientific Research Applications

Heterocyclic Compounds in Pharmacology

Heterocyclic compounds, including those similar to 2-Oxabicyclo[2.1.1]hexan-4-ylmethanamine hydrochloride, play a crucial role in pharmacology. A review by Ghosh et al. (2015) highlighted the significance of heterocyclic compounds, such as 2-oxo-3-cyanopyridine derivatives, in medicinal chemistry due to their diverse biological activities. These activities include anticancer, antibacterial, antifungal, and antiviral effects, underscoring the importance of heterocyclic scaffolds in drug development (Ghosh et al., 2015).

Flame Retardancy and Dielectric Properties

Compounds like hexachlorocyclotriphosphazene, related in their heterocyclic nature and functional applications, have been studied for their flame retardancy and dielectric properties. Usri et al. (2021) reviewed the synthesis, structural properties, and applications of cyclotriphosphazene compounds, noting their potential as flame retardants and in electrical fields due to their unique chemical and physical properties (Usri et al., 2021).

Environmental Impact and Degradation

The environmental persistence and degradation of structurally complex heterocyclic compounds have been a topic of concern and study. For instance, research on hexachlorocyclohexane isomers highlights the challenges and environmental implications of these compounds, offering parallels to the potential studies on the environmental fate of 2-Oxabicyclo[2.1.1]hexan-4-ylmethanamine hydrochloride (Fabre et al., 2005).

Synthetic Strategies and Biological Roles

The synthetic strategies and biological roles of related compounds, such as oxadiazoles, have been extensively reviewed, indicating a keen interest in the development and application of heterocyclic compounds in various scientific fields. Nayak and Poojary (2019) discussed the synthesis and biological applications of 1,3,4-oxadiazoles, a class of compounds that share structural similarities with 2-Oxabicyclo[2.1.1]hexan-4-ylmethanamine hydrochloride, highlighting their importance in therapeutic development (Nayak & Poojary, 2019).

Safety and Hazards

The compound has several hazard statements associated with it: H315, H319, H335. These indicate that it can cause skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335). Precautionary statements include P261, P305+351+338, and P302+352. These suggest avoiding breathing dust/fume/gas/mist/vapours/spray (P261), rinsing cautiously with water for several minutes and removing contact lenses if present and easy to do so (P305+351+338), and if on skin, washing with plenty of soap and water (P302+352).